Cas no 2185590-35-4 (1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine)

1-(2-Phenyl-1,3-thiazole-4-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine is a heterocyclic compound featuring a piperidine core functionalized with both a 2-phenylthiazole-4-carbonyl group and a 1,3,4-thiadiazol-2-yloxy moiety. This structure confers potential pharmacological relevance, particularly in medicinal chemistry, due to the presence of multiple bioactive heterocycles. The thiazole and thiadiazole rings are known for their electron-rich properties, which may enhance binding affinity in biological targets. The compound’s modular design allows for further derivatization, making it a versatile intermediate in drug discovery. Its stability and synthetic accessibility further support its utility in the development of novel therapeutic agents, particularly in areas requiring targeted molecular interactions.
1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine structure
2185590-35-4 structure
Product Name:1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine
CAS No:2185590-35-4
MF:C17H16N4O2S2
MW:372.464540481567
CID:6102340
PubChem ID:131704060
Update Time:2025-10-11

1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine
    • (2-phenyl-1,3-thiazol-4-yl)-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]methanone
    • F6574-0790
    • (4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)(2-phenylthiazol-4-yl)methanone
    • 2185590-35-4
    • AKOS040705705
    • Inchi: 1S/C17H16N4O2S2/c22-16(14-10-24-15(19-14)12-4-2-1-3-5-12)21-8-6-13(7-9-21)23-17-20-18-11-25-17/h1-5,10-11,13H,6-9H2
    • InChI Key: IRCZCSANNHJLDI-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2)=NC(=C1)C(N1CCC(CC1)OC1=NN=CS1)=O

Computed Properties

  • Exact Mass: 372.07146811g/mol
  • Monoisotopic Mass: 372.07146811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 125Ų

1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine Pricemore >>

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Additional information on 1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine

Comprehensive Analysis of 1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine (CAS No. 2185590-35-4): Structure, Applications, and Research Insights

The compound 1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine (CAS No. 2185590-35-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines a piperidine core with thiazole and thiadiazole moieties, which are known for their bioactivity. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery for infectious diseases and cancer therapeutics.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative treatments against drug-resistant pathogens and chronic diseases. The 1,3-thiazole and 1,3,4-thiadiazole rings in this compound are pivotal to its functionality, as these scaffolds are frequently explored in medicinal chemistry for their electron-rich properties and ability to interact with biological targets. This aligns with frequent search queries such as "thiazole derivatives in drug design" and "piperidine-based therapeutics," reflecting the scientific community's focus on these motifs.

From a synthetic perspective, the preparation of 1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Its molecular weight and logP value suggest moderate solubility, making it a candidate for further optimization in drug formulation. These characteristics are often searched in relation to "ADME properties of thiadiazole compounds" or "synthetic routes for complex heterocycles," highlighting its relevance in both academic and industrial settings.

Beyond pharmaceuticals, this compound's agrochemical potential is under investigation, particularly in developing crop protection agents. The thiadiazole moiety, for instance, is known to exhibit herbicidal and fungicidal activities, resonating with queries like "thiazole pesticides" and "sustainable agrochemicals." Such applications address global concerns about food security and environmentally friendly farming practices.

In summary, 1-(2-phenyl-1,3-thiazole-4-carbonyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine (CAS No. 2185590-35-4) represents a versatile scaffold with dual utility in life sciences and material innovation. Its structural complexity and functional diversity make it a subject of ongoing research, answering pressing questions in drug discovery and green chemistry. As interest grows in targeted therapies and precision agriculture, this compound is poised to remain a focal point in scientific discourse.

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